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Compound of Interest

Compound Name: Biotin-C10-NHS Ester

Cat. No.: B15579216 Get Quote

An In-depth Technical Guide on the Safety and Handling of Biotin-C10-NHS Ester

This guide provides comprehensive safety and handling information for Biotin-C10-NHS Ester,
a compound used by researchers, scientists, and drug development professionals. It is an

alkyl/ether-based PROTAC linker utilized in the synthesis of PROTACs (Proteolysis Targeting

Chimeras)[1][2]. The N-hydroxysuccinimide (NHS) ester enables the biotinylation of proteins

and other molecules containing primary amines[3][4][5].

Safety and Hazard Information
It is crucial to handle Biotin-C10-NHS Ester with care, as it is considered a hazardous material

until fully evaluated[6]. The following information is based on data for similar Biotin-NHS

compounds.

GHS Hazard Classification
According to safety data sheets for Biotin-NHS, the compound is classified as follows:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed[7].

Skin corrosion/irritation (Category 2), H315: Causes skin irritation[7][8].

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation[7][8].

Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory

irritation[7][8].
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Precautionary Measures and Personal Protective
Equipment (PPE)
When handling this compound, adhere to the following precautionary statements:

Prevention:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray[7][8].

P264: Wash hands thoroughly after handling[7].

P270: Do not eat, drink, or smoke when using this product[7].

P271: Use only outdoors or in a well-ventilated area[7].

P280: Wear protective gloves, protective clothing, eye protection, and face protection[7].

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water[7].

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing[7].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[7].

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed[7].

P405: Store locked up[7].

Disposal:

P501: Dispose of contents/container in accordance with local regulations[7].

A dedicated safety shower and eye wash station should be accessible[7].
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Handling and Storage
Proper handling and storage are vital to maintain the integrity and reactivity of Biotin-C10-NHS
Ester.

Handling
Moisture Sensitivity: The NHS ester is susceptible to hydrolysis, which inactivates the

compound. Always allow the product to equilibrate to room temperature before opening the

container to prevent condensation[3]. Handle in a way that minimizes exposure to

moisture[3]. It is recommended to work under an inert atmosphere if possible.

Solvent Preparation: Solutions should be prepared immediately before use[3]. Use

anhydrous solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)[3][6][9].

These solvents should be dried over 3Å molecular sieves for at least 24 hours before use[3].

Storing the compound in solution is not recommended[3]. Aqueous solutions should not be

stored for more than one day[6].

Storage
Solid Form: The solid powder should be stored at -20°C for long-term stability[1][2][9][10].

When stored correctly, the product can remain active for several years[2][6][9]. For

transportation, the compound is stable at room temperature for up to three weeks[11].

In Solvent: If a stock solution must be stored, it is recommended to keep it at -80°C for up to

six months or -20°C for one month[2]. A solution in dry DMF can remain active for at least

one month[9].

Physicochemical and Stability Data
The following tables summarize the key quantitative data for Biotin-C10-NHS Ester and

related Biotin-NHS compounds.
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Identifier Value Reference

Product Name Biotin-C10-NHS Ester [2]

CAS Number 887628-40-2 [2]

Molecular Formula C25H40N4O6S [2]

Molecular Weight 524.67 g/mol [2]

Appearance White to off-white solid [2]

Parameter Condition Value Reference

Storage (Solid) Long-term -20°C [1][2][9][10]

Stability (Solid) at -20°C 3 years [2]

Storage (In Solvent) at -80°C 6 months [2]

at -20°C 1 month [2][12]

Solubility DMSO ~20 mg/mL [6]

DMF ≤50 mg/mL [9]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL [6]

Experimental Protocols
This section provides a detailed methodology for a common application: the biotinylation of

proteins (e.g., antibodies) using an NHS-ester biotinylation reagent.

Materials
Purified protein/antibody in an amine-free buffer (e.g., PBS)[5].

Biotin-C10-NHS Ester[2].

Anhydrous DMSO or DMF[6][9].
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Quenching Buffer: 1 M Tris-HCl, pH 7.5-8.0[5].

Dialysis or desalting column for purification[9][13].

Protocol for Protein Biotinylation
Buffer Preparation: Ensure the protein solution is in a buffer free of primary amines, such as

Tris or glycine, as these will compete with the reaction. Phosphate-Buffered Saline (PBS) at

pH 7.2-9.0 is suitable[5]. Adjust the protein concentration to 1-20 mg/mL[9].

Biotinylation Reagent Preparation: Immediately before use, dissolve the Biotin-C10-NHS
Ester in anhydrous DMSO or DMF to a concentration of 10-22 mg/mL[5][6][9]. Protect the

solution from light[9].

Biotinylation Reaction: Add the biotinylation reagent solution to the protein solution. The

molar ratio of biotin reagent to protein will need to be optimized but typically ranges from

10:1 to 50:1. A common starting point is to add a volume of the biotin solution equal to 10%

of the total protein solution volume[9].

Incubation: Incubate the reaction mixture with gentle stirring. Incubation can be performed

for 30-60 minutes at room temperature or for 2 hours at 4°C[5][9].

Quenching: Stop the reaction by adding a quenching buffer that contains primary amines.

Add Tris-HCl to a final concentration of 50-100 mM and incubate for an additional 15-30

minutes at room temperature[5].

Purification: Remove excess, non-reacted biotin reagent and reaction byproducts by dialysis

against several changes of PBS or by using a desalting column[9][13]. If a precipitate forms,

it should be removed by centrifugation or filtration[9][13].

Storage: Store the final biotinylated protein at -20°C or as appropriate for the specific

protein[9].

Visualizations
Reaction Pathway: Biotinylation of a Primary Amine
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Reactants

Products

Biotin-C10-NHS + Protein-NH2
(Primary Amine)

Biotinylated Protein
(Stable Amide Bond) + NHS byproduct

pH 7-9

Click to download full resolution via product page

Caption: Reaction of Biotin-C10-NHS with a protein's primary amine.

Experimental Workflow: Protein Biotinylation
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Start: Prepare Protein Solution
(Amine-free buffer, pH 7.2-9.0)

Prepare Biotin-C10-NHS Solution
(Anhydrous DMSO/DMF)

Incubate Protein + Biotin Reagent
(RT for 30-60 min or 4°C for 2h)

Quench Reaction
(Add Tris buffer)

Purify Biotinylated Protein
(Dialysis or Desalting Column)

End: Store Purified Protein
(-20°C)

Click to download full resolution via product page

Caption: Workflow for a typical protein biotinylation experiment.

Logic Diagram: Safety and Handling Precautions
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Receive & Store Compound
(-20°C, desiccate)

Handling Solid
(Equilibrate to RT before opening)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

In Case of Exposure/Spill

Dissolve in Anhydrous Solvent
(Use immediately)

Dispose of Waste
(Follow local regulations)

Follow First Aid Measures
(Wash skin, rinse eyes)

Click to download full resolution via product page

Caption: Logical flow of safety and handling procedures for Biotin-C10-NHS Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

